3-(4-chlorophenyl)-2-[(4-fluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C23H18ClFN2OS2
• Molecular Weight: 457.0 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-2-[(4-fluorophenyl)methylsulfanyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C23H18ClFN2OS2/c24-15-7-11-17(12-8-15)27-22(28)20-18-3-1-2-4-19(18)30-21(20)26-23(27)29-13-14-5-9-16(25)10-6-14/h5-12H,1-4,13H2
• InChI Key: YUORXQPJNGOBLS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=C(N(C3=O)C4=CC=C(C=C4)Cl)SCC5=CC=C(C=C5)F

Description

The compound 3-(4-chlorophenyl)-2-[(4-fluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one (hereafter referred to as Compound A) is a benzothienopyrimidinone derivative with a molecular formula C₂₃H₁₈ClFN₂OS₂ . Its structure features:

• A tetrahydrobenzothienopyrimidinone core, which provides a rigid, bicyclic scaffold.
• A 4-chlorophenyl group at position 3, contributing electron-withdrawing effects and lipophilicity.
• A 4-fluorobenzylsulfanyl group at position 2, introducing both sulfur-based reactivity and halogen-mediated interactions.

Biological Activity

The compound 3-(4-chlorophenyl)-2-[(4-fluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro benzothieno[2,3-d]pyrimidin-4(3H)-one is a novel chemical entity with potential biological activities. This article reviews its biological activity based on available research findings, synthesizing data from diverse sources to provide a comprehensive overview.

Chemical Structure and Properties

The compound has the following chemical formula:

• Molecular Formula : C23H18ClFN2OS
• CAS Number : 499102-45-3

The structure features a benzothieno-pyrimidine core with substituents that may influence its biological interactions.

1. Inhibition of COX Enzymes

Research indicates that this compound exhibits selective inhibitory activity against the COX-2 enzyme , which is implicated in inflammatory processes. The selectivity for COX-2 over COX-1 suggests potential therapeutic applications in anti-inflammatory treatments without the gastrointestinal side effects commonly associated with non-selective COX inhibitors .

2. Anticancer Potential

The compound's structural similarity to other bioactive pyrimidine derivatives points to potential anticancer properties. For instance, related compounds have shown significant cytotoxicity against various cancer cell lines, including MCF-7 (breast cancer) and HepG2 (liver cancer) cells. The IC50 values for these compounds are notably low, indicating strong efficacy in inhibiting cancer cell proliferation .

The mechanism by which this compound exerts its biological effects may involve:

• Binding Interactions : Molecular docking studies suggest that the compound interacts favorably with specific amino acid residues in target proteins, enhancing its inhibitory effects on enzymes like COX-2 and possibly influencing cancer cell signaling pathways.
• Induction of Apoptosis : Similar compounds have been documented to activate apoptotic pathways in cancer cells, leading to increased cell death rates .

Data Table: Biological Activities and IC50 Values

Activity Type	Target Cell Line	IC50 Value (µM)	Reference
COX-2 Inhibition	-	-
Cytotoxicity	MCF-7	0.57
Cytotoxicity	HepG2	1.31
PIM-1 Kinase Inhibition	-	11.4

Case Study 1: COX-2 Selectivity

A study demonstrated that the compound selectively inhibits COX-2 over COX-1 through quantum mechanics (QM) polarized ligand docking analysis. This selectivity was attributed to specific binding interactions that stabilize the complex formed between the enzyme and the inhibitor .

Case Study 2: Anticancer Activity

In vitro studies have shown that derivatives of this compound induce apoptosis in MCF-7 cells. The treated cells exhibited a significant increase in apoptotic markers compared to controls, highlighting the compound's potential as a chemotherapeutic agent .

Comparison with Similar Compounds

Substituent Variations and Electronic Effects

Key analogs differ primarily in substituents at positions 2 and 3, affecting electronic properties and steric profiles:

Compound Name / ID	Position 3 Substituent	Position 2 Substituent	Molecular Formula	Key Features
Compound A (CID 1980028)	4-chlorophenyl	4-fluorobenzylsulfanyl	C₂₃H₁₈ClFN₂OS₂	Combines Cl (electron-withdrawing) and F (polar hydrophobic interactions).
3-methyl analog (MFCD02752955)	Methyl	4-fluorobenzylsulfanyl	C₁₉H₁₈FN₂OS₂	Lacks aromatic Cl; methyl group increases steric bulk but reduces polarity.
573940-83-7	4-chlorophenyl	2-(2-chlorophenyl)-2-oxoethylsulfanyl	C₂₄H₁₈Cl₂N₂O₂S₂	Oxoethyl group introduces ketone, enhancing H-bonding potential.
445220-56-4	4-chlorophenyl	2-(4-methylphenyl)-2-oxoethylsulfanyl	C₂₄H₂₂ClN₂O₂S₂	Methylphenyl increases lipophilicity vs. fluorobenzyl in Compound A.
477331-37-6	4-methoxyphenyl	3-methylbenzylsulfanyl	C₂₄H₂₃N₂O₂S₂	Methoxy group (electron-donating) alters electronic profile vs. Cl/F.

Key Observations :

• Electron-withdrawing groups (Cl, F) in Compound A enhance binding to electrophilic targets (e.g., kinases) compared to electron-donating groups (methoxy in ).
• Sulfanyl side chains with aromatic halogens (e.g., 4-fluorobenzyl in Compound A) improve metabolic stability over aliphatic chains (e.g., oxoethyl in ) .

Bioactivity and Mode of Action

• Antimicrobial Activity: Thienopyrimidinones with sulfanyl groups (e.g., Compound A) show pronounced antimicrobial effects, likely due to membrane disruption or enzyme inhibition . Analogs with methyl or methoxy substituents (e.g., ) exhibit reduced potency, suggesting halogenation is critical .
• Kinase Inhibition: Fluorine and chlorine in Compound A may enhance interactions with ATP-binding pockets in kinases, a trait less evident in non-halogenated analogs like .

Structural and Crystallographic Insights

• Molecular Geometry: The benzothienopyrimidinone core in Compound A is structurally analogous to derivatives in and , with minor deviations in bond lengths (mean σ(C–C) = 0.014 Å in vs. 0.004 Å in ). These differences reflect substituent-induced strain .
• Packing Efficiency : Halogenated analogs (e.g., Compound A) exhibit tighter crystal packing due to Cl/F···π interactions, improving thermal stability compared to methyl/methoxy-substituted derivatives .